Cas no 2137688-83-4 (2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid)

• Product Name: 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid
• CAS No: 2137688-83-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6560091
• Update Time: 2025-06-16

2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid
• 2H-Pyrazolo[4,3-b]pyridine-6-carboxylic acid, 2-(1-methylethyl)-

• Inchi： 1S/C10H11N3O2/c1-6(2)13-5-9-8(12-13)3-7(4-11-9)10(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： WPANVLINDRIKCR-UHFFFAOYSA-N
• SMILES： C12=CN(C(C)C)N=C1C=C(C(O)=O)C=N2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 420.3±25.0 °C(Predicted)
• pka: 1.84±0.30(Predicted)

Additional information on 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carb oxylic acid

Comprehensive Overview of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS No. 2137688-83-4)

2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS No. 2137688-83-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid features a pyrazolo[4,3-b]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. This structural motif is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold in medicinal chemistry. The presence of a carboxylic acid functional group at the 6-position further enhances its utility, allowing for derivatization into esters, amides, or other bioactive derivatives.

In recent years, the demand for high-purity heterocyclic compounds like 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid has surged, driven by advancements in small-molecule drug development and precision agriculture. This compound is frequently searched in conjunction with terms such as "pyrazolopyridine synthesis", "CAS 2137688-83-4 supplier", and "carboxylic acid derivatives in drug design", reflecting its relevance in both academic and industrial settings.

One of the key advantages of 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid is its compatibility with modern green chemistry principles. Researchers are exploring sustainable synthetic routes to produce this compound with minimal environmental impact, aligning with global trends toward eco-friendly chemical manufacturing. Additionally, its potential role in cancer therapeutics and neurodegenerative disease research has sparked interest, as evidenced by growing literature on its structure-activity relationships.

From a commercial perspective, CAS No. 2137688-83-4 is often listed by specialty chemical suppliers catering to the pharmaceutical intermediates market. Its applications extend to material science, where it serves as a precursor for functionalized polymers and organic electronic materials. The compound's versatility underscores its importance in multidisciplinary research, bridging gaps between organic synthesis, biochemistry, and materials engineering.

In conclusion, 2-(propan-2-yl)-2H-pyrazolo[4,3-b]pyridine-6-carboxylic acid represents a compelling case study in the intersection of chemical innovation and applied science. Its structural features, coupled with broad applicability, make it a subject of ongoing investigation across multiple domains. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation therapeutic agents and advanced materials.